Cas no 1006993-36-7 (3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1006993-36-7
• MF: C₆H₆BrN₃O₄
• MW: 264.033540248871
• MDL: MFCD03419661
• CID: 4675647
• Update Time: 2025-10-29

3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid
• 3-(4-bromo-3-nitropyrazolyl)propanoic acid
• SBB020470
• STK349035
• ST45123208
• 3-(4-Bromo-3-nitro-pyrazol-1-yl)-propionic acid
• 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03419661
• Inchi： 1S/C6H6BrN3O4/c7-4-3-9(2-1-5(11)12)8-6(4)10(13)14/h3H,1-2H2,(H,11,12)
• InChI Key： ZZMXTQHEZQCMRL-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid

Introduction to 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006993-36-7)

3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid, with the CAS number 1006993-36-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrazole ring and a carboxylic acid functional group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid consists of a pyrazole ring substituted with a bromine atom at the 4-position and a nitro group at the 3-position. The propanoic acid moiety is attached to the 1-position of the pyrazole ring, providing the compound with both aromatic and aliphatic functionalities. This combination of structural elements imparts unique chemical and biological properties to the molecule, making it an interesting target for further investigation.

In recent years, there has been a growing interest in the use of pyrazole derivatives in medicinal chemistry due to their diverse pharmacological activities. Pyrazoles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine and nitro groups in 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid further enhances its potential as a lead compound for drug discovery.

The bromine atom in the pyrazole ring can serve as a useful handle for further chemical modifications, allowing researchers to explore different substituents and their effects on the compound's biological activity. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, potentially leading to new derivatives with improved pharmacological profiles. These features make 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid an attractive starting point for structure-activity relationship (SAR) studies.

One of the key areas of research involving 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid is its potential as an anticancer agent. Studies have shown that certain pyrazole derivatives can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of brominated pyrazole derivatives exhibited potent antiproliferative activity against various human cancer cell lines. The authors suggested that these compounds might act by disrupting key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anticancer properties, 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and inflammatory bowel disease. Pyrazole derivatives have been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and mediators. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain pyrazole compounds could effectively reduce inflammation in animal models of arthritis.

The carboxylic acid group in 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid also contributes to its biological activity by affecting its solubility and bioavailability. Carboxylic acids are known to form salts with metal ions or other basic compounds, which can enhance their solubility in aqueous environments. This property is particularly important for drug delivery, as it can improve the absorption and distribution of the compound within the body.

To further explore the potential applications of 3-(4-Bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid, researchers are conducting extensive studies on its pharmacokinetics and pharmacodynamics. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that 3-(4-Bromo-3-nitro-1H-pyrazol-1-y l)propanoic acid has favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent.

In conclusion, 3-(4-Bromo-3-nitro-1H-pyrazol - 1 - yl)propanoic acid (CAS No. 1006993 - 36 - 7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts are focused on optimizing its chemical structure and exploring its applications in various disease areas, paving the way for new breakthroughs in drug discovery.